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Compound of Interest

Compound Name: M1001

Cat. No.: B15576307

For Researchers, Scientists, and Drug Development Professionals

Introduction

M1001 is a small molecule that functions as a weak agonist of Hypoxia-Inducible Factor-2a
(HIF-20a), a crucial transcription factor in the cellular response to low oxygen levels.[1] It
operates by directly binding to the PAS-B domain of the HIF-2a subunit, which enhances the
stability of the HIF-2a/ARNT heterodimer and subsequently increases the transcription of HIF-
20 target genes.[1][2] Due to its mechanism of action, M1001 is a valuable tool for investigating
the roles of HIF-2a in various physiological and pathological processes. Proper preparation of a
stock solution is the first critical step for reliable and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of M1001.
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Parameter Value Reference
CAS Number 874590-32-6 [2]
Molecular Formula C17H17N302S [2]
Molecular Weight 327.4 g/mol [2]
Appearance Solid [2]
Solubility Soluble in DMSO [2]
Recommended Stock

Concentration 10 mM

Storage Temperature -20°C or -80°C

Signaling Pathway of M1001
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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